Cas no 1351644-66-0 (N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
• CAS No: 1351644-66-0
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5776712
• PubChem ID: 56765770
• Update Time: 2025-07-14

N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• F6225-0407
• CHEMBL4909588
• N-(1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetamide
• 1351644-66-0
• VU0537818-1
• AKOS024540135
• N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamide

• Inchi： 1S/C18H17N3O4S/c1-21(18-20-17-13(23-2)4-3-5-15(17)26-18)9-16(22)19-11-6-7-12-14(8-11)25-10-24-12/h3-8H,9-10H2,1-2H3,(H,19,22)
• InChI Key： VGCAPTOBQFOKTA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NC1C=CC2=C(C=1)OCO2)=O)OC

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide

N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide (CAS No. 1351644-66-0): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide, with the CAS number 1351644-66-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodioxole ring, a benzothiazole moiety, and an N-methylamino acetamide group. These structural elements contribute to its potential therapeutic applications and biological activities.

Recent studies have highlighted the potential of N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide in various pharmacological contexts. One of the key areas of interest is its activity as a serotonin receptor modulator, particularly as an agonist or antagonist for specific serotonin receptor subtypes. This property makes it a promising candidate for the development of novel treatments for neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor interactions, N-(2H-1,3-benzodioxol-5-yl)-2-[(4-methoxy-1,3-benzothiazol-2yl)(methyl)amino]acetamide has been investigated for its potential anti-inflammatory and analgesic properties. Preclinical studies have shown that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for conditions such as arthritis and neuropathic pain.

The benzothiazole moiety in N-(2H-1,3-benzodioxol-5yl)-2[(4-methoxy1,3-benzothiazol2yl)(methyl)amino]acetamide is particularly noteworthy due to its known bioactive properties. Benzothiazoles are widely studied for their ability to interact with various biological targets, including enzymes and receptors. The presence of this functional group in the compound may contribute to its diverse biological activities and therapeutic potential.

Furthermore, the N-methylamino acetamide group in N-(2H1,3-benzodioxol5yl)-2[(4-methoxy1,3-benzothiazol2yl)(methyl)amino]acetamide plays a crucial role in modulating its pharmacokinetic properties. This group can influence the compound's solubility, stability, and bioavailability, which are critical factors in drug development. Researchers have explored various modifications to this group to optimize the compound's pharmacological profile and enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2H1,3-benzodioxol5yl)-2[(4-methoxy1,3-benzothiazol2yl)(methyl)amino]acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings provide a strong foundation for further clinical investigation and potential future approval as a therapeutic agent.

In conclusion, N-(2H1,3-benzodioxol5yl)-2[(4-methoxy1,3-benzothiazol2yl)(methyl)amino]acetamide (CAS No. 1351644660) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.